Cas no 2228588-64-3 (3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228588-64-3
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 6200453
• PubChem ID: 165657866
• Update Time: 2025-07-25

3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1982149
• 2228588-64-3

• Inchi： 1S/C10H8ClN3O2/c1-14-8(10(15)16)4-7(13-14)6-2-3-9(11)12-5-6/h2-5H,1H3,(H,15,16)
• InChI Key： AZZFGYLLLSAKDG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 237.0305042g/mol
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Additional information on 3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228588-64-3)

The compound 3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228588-64-3) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemical research, pharmaceutical intermediates, and organic synthesis. Its unique molecular structure, featuring a chloropyridine moiety linked to a methylpyrazole backbone, makes it a versatile building block for developing advanced materials and bioactive molecules. Researchers and industry professionals frequently search for this compound under keywords such as "pyrazole-carboxylic acid derivatives", "chloropyridine synthesis", and "CAS 2228588-64-3 applications", reflecting its broad utility.

In recent years, the demand for heterocyclic compounds like 3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has surged due to their role in crop protection and sustainable agriculture. With global discussions on food security and eco-friendly pesticides dominating scientific forums, this compound's potential as a precursor for next-generation insecticides aligns with the United Nations' Sustainable Development Goals (SDGs). Analytical studies highlight its compatibility with green chemistry principles, addressing concerns about environmental persistence and non-target organism toxicity—topics frequently queried in AI-driven literature searches.

The synthetic pathway of CAS 2228588-64-3 involves multi-step catalytic cross-coupling reactions, a hotspot in organometallic chemistry research. Laboratories optimizing these protocols often reference "high-yield pyrazole synthesis" or "palladium-catalyzed chloropyridine functionalization"—long-tail keywords with high SEO relevance. Notably, the compound's carboxylic acid group enables further derivatization into amides or esters, expanding its applicability in drug discovery for metabolic disorders—a trending topic in biomedical journals.

From a regulatory standpoint, 3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid complies with major chemical inventories like REACH and TSCA, ensuring its legal trade across jurisdictions. Quality control protocols emphasize HPLC purity (>98%) and spectroscopic characterization (NMR, LC-MS), details often sought by procurement specialists using search terms like "CAS 2228588-64-3 supplier specifications". The compound's stability under ambient conditions (room temperature storage) and solubility profile (DMSO/water miscibility) further enhance its industrial adoption.

Emerging applications in material science exploit the compound's ability to form metal-organic frameworks (MOFs)—a cutting-edge area tying into carbon capture technologies. This interdisciplinary relevance positions 2228588-64-3 as a candidate for patent filings, with recent publications citing its use in luminescent sensors. Such innovations resonate with search trends around "smart materials from heterocycles" and "MOF design strategies", demonstrating the compound's alignment with high-impact research.

In conclusion, 3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazole-5-carboxylic acid exemplifies the convergence of synthetic efficiency and multi-sector applicability. Its scientific prominence is reflected in the semantic search patterns of academic databases, where related queries include "pyrazole carboxylate bioactivity" and "chloropyridine scaffold optimization". As industries prioritize molecular diversification and sustainable synthesis, this compound’s trajectory will remain a benchmark in applied chemistry.